Cas no 104807-40-1 (1,8-Octanediamine,N1,N8-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-)

• Product Name: 1,8-Octanediamine,N1,N8-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
• CAS No: 104807-40-1
• MF: C₃₆H₆₂N₄O₂
• MW: 582.903090000153
• CID: 126440
• PubChem ID: 4108
• Update Time: 2025-04-18

1,8-Octanediamine,N1,N8-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]- Chemical and Physical Properties

Names and Identifiers

• 1,8-Octanediamine,N1,N8-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-
• METHOCTRAMINE 4HCL
• METHOCTRAMINE HYDROCHLORIDE
• N,N'-bis[6-[(2-methoxyphenyl)methylamino]hexyl]octane-1,8-diamine,hydrochloride
• methocramine
• methoctramine
• methoctramine4hcl
• N,N'-Bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]-1,8-octanediamine hydrochloride
• N,N'-bis[6-[(2-Methoxyphenyl)methylamino]hexyl]octane-1,8-diamine
• BDBM50064176
• NVJ76B897D
• Q18344124
• GTPL327
• N1,N1'-(Octane-1,8-diyl)bis(N6-(2-methoxybenzyl)hexane-1,6-diamine)
• N,N'-Bis(6-((2-methoxyphenyl)methylamino)hexyl)octane-1,8-diamine
• N,N'-Bis(6-(((2-methoxyphenyl)methyl)amino)hexyl)-1,8-octanediamine
• NCGC00015626-05
• N~1~,N~8~-Bis(6-{[(2-methoxyphenyl)methyl]amino}hexyl)octane-1,8-diamine
• CCG-204944
• NCGC00015626-01
• L000857
• NCGC00015626-02
• 1,8-Octanediamine, N1,N8-bis(6-(((2-methoxyphenyl)methyl)amino)hexyl)-
• CHEBI:73339
• Methoctramine free base
• N1,N8-bis(6-(2-methoxybenzylamino)hexyl)octane-1,8-diamine
• UNII-NVJ76B897D
• CHEMBL27673
• SCHEMBL11982296
• NCGC00162283-01
• Lopac-M-105
• n,n'-bis{6-[(2-methoxybenzyl)amino]hexyl}octane-1,8-diamine
• 104807-40-1
• J257.584A
• NCGC00162283-02
• NCGC00015626-03
• NCGC00015626-04
• DTXSID50960286
• Lopac0_000862
• N,N''''-Bis-[6-(2-methoxy-benzylamino)-hexyl]-octane-1,8-diamine
• 3967-44-0

• Inchi： 1S/C36H62N4O2/c1-41-35-23-13-11-21-33(35)31-39-29-19-9-7-17-27-37-25-15-5-3-4-6-16-26-38-28-18-8-10-20-30-40-32-34-22-12-14-24-36(34)42-2/h11-14,21-24,37-40H,3-10,15-20,25-32H2,1-2H3
• InChI Key： RPMBYDYUVKEZJA-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNCCCCCCNCCCCCCCCNCCCCCCNCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 618.46400
• Monoisotopic Mass: 618.464
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 29
• Complexity: 519
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6A^2
• XLogP3: 6.8

Experimental Properties

• Solubility: H2O: ≤5 mg/mL
• PSA: 66.58000
• LogP: 9.58940

1,8-Octanediamine,N1,N8-bis[6-[[(2-methoxyphenyl)methyl]amino]hexyl]- Security Information

• Storage Condition：2-8°C